methyl 7-[4-(dimethylamino)phenyl]-2-methyl-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate

• IUPAC Name: methyl 7-[4-(dimethylamino)phenyl]-2-methyl-5-oxo-4-thiophen-2-yl-4,6,7,8-tetrahydro-1H-quinoline-3-carboxylate
• InChI: InChI=1S/C24H26N2O3S/c1-14-21(24(28)29-4)23(20-6-5-11-30-20)22-18(25-14)12-16(13-19(22)27)15-7-9-17(10-8-15)26(2)3/h5-11,16,23,25H,12-13H2,1-4H3
• InChI Key: SXWUOOHQVKUVBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C2=C(N1)CC(CC2=O)C3=CC=C(C=C3)N(C)C)C4=CC=CS4)C(=O)OC
• Molecular Formula: C24H26N2O3S
• Molecular Weight: 422.5 g/mol

Description

Methyl 7-[4-(dimethylamino)phenyl]-2-methyl-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate is a useful research compound. Its molecular formula is C24H26N2O3S and its molecular weight is 422.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 422.16641387 g/mol and the complexity rating of the compound is 764. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthetic Methodologies and Chemical Properties

A series of carboxamide derivatives of benzo[b][1,6]naphthyridines were synthesized, showing potent cytotoxic activities against various cancer cell lines. The compounds were tested in vivo for their efficacy against colon tumors in mice, demonstrating curative potential in certain derivatives (Deady et al., 2003).

Another study focused on the synthesis and characterization of novel quinoline derivatives using spectral analysis and quantum chemical studies. These compounds showed promising nonlinear optical behavior and significant chemical reactivity, indicating their potential applications in materials science and as molecular probes (Fatma et al., 2015).

Biological Activities

Research into the synthesis of the benzo-β-carboline isoneocryptolepine and related compounds revealed their potential as lead compounds in the search for new antiplasmodial drugs. This highlights the role of quinoline derivatives in developing treatments for malaria and other parasitic diseases (Hostyn et al., 2005).

Spectroscopic Analysis and Chemical Reactivity

A study on quinolinecarbaldehydes and their Schiff base derivatives presented a new synthesis approach and detailed electrochemical and spectroscopic characterization. The research offers insights into the structural and electronic properties of these compounds, contributing to our understanding of their reactivity and potential applications in designing molecular logic switches and sensors (Wantulok et al., 2020).